Cas no 15382-87-3 (Benzenamine,3-methoxy-4-(3-phenoxypropoxy)-)

• Product Name: Benzenamine,3-methoxy-4-(3-phenoxypropoxy)-
• CAS No: 15382-87-3
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 201061
• PubChem ID: 27239
• Update Time: 2025-04-19

Benzenamine,3-methoxy-4-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-4-(3-phenoxypropoxy)-
• 3-methoxy-4-(3-phenoxypropoxy)aniline
• DTXSID70165453
• 15382-87-3
• AKOS012235192
• 4-(3-Phenoxypropoxy)-m-anisidine
• starbld0028841
• BRN 2813737
• m-ANISIDINE, 4-(3-PHENOXYPROPOXY)-
• M & B 4640

• Inchi： 1S/C16H19NO3/c1-18-16-12-13(17)8-9-15(16)20-11-5-10-19-14-6-3-2-4-7-14/h2-4,6-9,12H,5,10-11,17H2,1H3
• InChI Key： URWUONAQAFAJNW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13657
• Monoisotopic Mass: 273.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.133
• Boiling Point: 428°Cat760mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.572
• PSA: 53.71